Cas no 28998-74-5 (2-chloro-1-pyrazol-1-yl-ethanone)

• Product Name: 2-chloro-1-pyrazol-1-yl-ethanone
• CAS No: 28998-74-5
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 239395
• PubChem ID: 3140850
• Update Time: 2025-04-19

2-chloro-1-pyrazol-1-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(1H-pyrazol-1-yl)-
• 2-CHLORO-1-PYRAZOL-1-YL-ETHANONE
• 1-(chloroacetyl)-pyrazole
• 1-Chloracetyl-1H-pyrazol
• 1-chloroacetyl-1H-pyrazole
• 2-chloro-1-(pyrazol-1-yl)ethanone
• AC1MJP22
• AG-A-39116
• CTK6H5017
• N-(Chloracetyl)pyrazol
• N-Chloracetyl-pyrazol
• F72622
• FT-0677628
• N-chloroacetylpyrazole
• 1H-Pyrazole, 1-(chloroacetyl)- (9CI)
• 2-chloro-1-pyrazol-1-ylethanone
• DTXSID40389725
• SCHEMBL11296033
• MFCD01355160
• 28998-74-5
• AKOS003850459
• BS-49401
• BB 0241919
• 2-chloro-1-(1H-pyrazol-1-yl)ethan-1-one
• ALBB-036781
• 2-chloro-1-pyrazol-1-yl-ethanone

• MDL： MFCD01355160
• Inchi： 1S/C5H5ClN2O/c6-4-5(9)8-3-1-2-7-8/h1-3H,4H2
• InChI Key： GQXWKFSCBLCMJX-UHFFFAOYSA-N
• SMILES： ClCC(N1C=CC=N1)=O

Computed Properties

• Exact Mass: 144.00915
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

2-chloro-1-pyrazol-1-yl-ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles